molecular formula C7H5BrClN3 B6232324 8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine CAS No. 1298031-94-3

8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine

Cat. No. B6232324
CAS RN: 1298031-94-3
M. Wt: 246.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine, also known as BCMIP, is a heterocyclic compound that is part of the imidazopyridine family of compounds. It is a colorless solid that is insoluble in water and has a molecular weight of 290.82 g/mol. BCMIP has a number of applications in scientific research, including synthesis, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research demonstrates the synthesis of new imidazo[1,2-a]pyridines festooned with pyridine, thiazole, or pyrazole moieties, starting from 3-acetyl-6,8-dichloro-2-methylimidazo[1,2-a] pyridine. The derivatives exhibited significant antibacterial activities against model bacteria, highlighting their potential in developing new antibacterial agents (Althagafi & Abdel‐Latif, 2021).

Antiviral Applications

Another study focuses on the synthesis of novel 3-aralkylthiomethylimidazo[1,2-b]pyridazine derivatives, which were evaluated for their antiviral activities. Notably, certain compounds were identified as potent inhibitors of human cytomegalovirus and varicella-zoster virus replication in vitro, suggesting their utility in antiviral drug development (Galtier et al., 2003).

Chemical Synthesis Techniques

The versatility of 8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine is also evident in its role in chemical synthesis methods. For example, a study reported the "water-mediated" hydroamination and silver-catalyzed aminooxygenation processes to synthesize methylimidazo[1,2-a]pyridines, showcasing innovative, solvent-free approaches in organic synthesis (Mohan, Rao, & Adimurthy, 2013).

Crystal Structure and Theoretical Studies

In addition, pyridazine derivatives have been synthesized and characterized through crystal structure analysis, DFT calculations, and Hirshfeld surface analysis. These compounds demonstrated potential anti-tumor and anti-inflammatory activities, underscoring the relevance of such derivatives in medicinal chemistry (Sallam et al., 2021).

properties

IUPAC Name

8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrClN3/c1-4-3-12-7(10-4)5(8)2-6(9)11-12/h2-3H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GHPOTUPEYXAOSM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN2C(=N1)C(=CC(=N2)Cl)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrClN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.49 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1298031-94-3
Record name 8-bromo-6-chloro-2-methylimidazo[1,2-b]pyridazine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.